2-Methoxy-4-[3-(triethoxysilyl)propyl]phenol

• CAS No.: 833480-42-5
• Molecular Formula: C16H28O5Si
• Molecular Weight: 328.47 g/mol
• IUPAC Name: 2-methoxy-4-(3-triethoxysilylpropyl)phenol
• InChI: InChI=1S/C16H28O5Si/c1-5-19-22(20-6-2,21-7-3)12-8-9-14-10-11-15(17)16(13-14)18-4/h10-11,13,17H,5-9,12H2,1-4H3
• InChI Key: SGOVZKFUAYSATN-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCC1=CC(=C(C=C1)O)OC)(OCC)OCC

Description

2-Methoxy-4-[3-(triethoxysilyl)propyl]phenol is a useful research compound. Its molecular formula is C16H28O5Si and its molecular weight is 328.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a four-neck flask provided with a stirrer, a reflux condenser, a dropping funnel and a thermometer were added 164 g (1.0 mole) of 3-(3-methoxy-4-hydroxyphenyl)propene and 100 ppm in terms of platinum metal of a 2 mass % isopropanol solution of chloroplatinic acid. Then 164 g (1.0 mole) of triethoxysilane was dripped over the course of five hours from a dropping funnel and was reacted while the mixture was heated and stirred at a temperature in the range from 50 to 60° C. After the reaction was completed, vacuum distillation was performed and 289 g (0.88 mole) of the desired product (3-(3-methoxy-4-hydroxyphenyl)propyl triethoxysilane) were obtained. The yield was 88%.